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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bodipy 558/568 C12, also known as Red C12, is a highly versatile, orange-red fluorescent

fatty acid analog. It belongs to the Bodipy (boron-dipyrromethene) family of dyes, which are

renowned for their sharp fluorescence peaks, high quantum yields, and remarkable

photostability.[1][2] A key feature of Bodipy dyes is their relative insensitivity to environmental

polarity and pH, ensuring stable fluorescence across a range of physiological conditions.[1]

This makes Bodipy 558/568 C12 an invaluable tool for researchers studying lipid metabolism

and dynamics in live and fixed cells.[1]

Structurally, Bodipy 558/568 C12 consists of the Bodipy 558/568 fluorophore covalently linked

to a 12-carbon fatty acid (dodecanoic acid).[2] This lipophilic nature facilitates its transport

across cell membranes and subsequent incorporation into cellular lipids, making it an excellent

probe for visualizing lipid-rich structures, particularly lipid droplets.[2][3]

Core Properties
The robust and stable nature of the Bodipy core, a 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene

structure, is responsible for its exceptional fluorescent properties.[2]
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Property Value Reference

Chemical Name

4,4-Difluoro-5-(2-Thienyl)-4-

Bora-3a,4a-Diaza-s-Indacene-

3-Dodecanoic Acid

[4][5]

Molecular Formula C25H31BF2N2O2S [3][6]

Molecular Weight 472.4 g/mol [3][5]

CAS Number 158757-84-7 [3][5]

Appearance Powder, film, or oil

Solubility Soluble in DMSO and DMF [3][5]

Photophysical Properties
Property Value Reference

Excitation Maximum ~558 nm [1][5]

Emission Maximum ~568 nm [1][5]

Fluorescence Orange-Red

Quantum Yield High [1]

Photostability High [2]

Mechanism of Action and Cellular Localization
Bodipy 558/568 C12 readily passes through the cell membrane and is subsequently esterified

within the cell, primarily into neutral lipids like triacylglycerides and cholesteryl esters.[2][7]

These newly synthesized fluorescent lipids are then incorporated into the core of lipid droplets,

allowing for the visualization of their formation, growth, and dynamics.[2][8] The probe's

localization is not exclusive to lipid droplets; it can also be observed in the endoplasmic

reticulum (ER), mitochondria, and peroxisomes, reflecting the broader pathways of fatty acid

trafficking.
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Mechanism of Bodipy 558/568 C12 uptake and localization.

Applications in Research
Bodipy 558/568 C12 is a powerful tool for a variety of cell biology applications:

Lipid Droplet Dynamics: It is extensively used to monitor the lifecycle of lipid droplets,

including their formation, growth, and breakdown (lipolysis).[2]

Fatty Acid Trafficking: The probe allows for the real-time tracking of fatty acid movement

between organelles, such as the transfer from lipid droplets to mitochondria for beta-

oxidation.[9]

Live Cell Imaging: Its high photostability and low cytotoxicity make it ideal for long-term

imaging studies of lipid metabolism in living cells.[2][5]

Fluorescence Microscopy: It is compatible with various fluorescence microscopy techniques,

including confocal microscopy.[8]

Flow Cytometry: This dye can be used in flow cytometry to analyze cell populations based on

their lipid content.[10]
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Experimental Protocols
Stock Solution Preparation

To prepare a 1 mM stock solution, dissolve the Bodipy 558/568 C12 in high-quality

anhydrous DMSO.[11][12] For a 10 mM stock solution, dissolve 1 mg of the probe in 382 µL

of DMSO.[1]

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw

cycles.[1]

General Protocol for Staining Lipid Droplets in Live
Cells

Cell Preparation: Culture cells on a suitable imaging dish or coverslip to the desired

confluency. Ensure cells are healthy before staining.

Working Solution Preparation: Dilute the Bodipy 558/568 C12 stock solution in a serum-free

medium or an appropriate buffer (e.g., HBSS) to the final working concentration. A typical

starting concentration is between 1-10 µM.

Cell Staining: Remove the culture medium from the cells and wash gently with a buffer like

PBS. Add the staining solution to the cells and incubate for 15-60 minutes at 37°C.[13][14]

The optimal staining time may vary depending on the cell type.

Washing: After incubation, remove the staining solution and wash the cells two to three times

with a fresh medium or buffer to remove any unincorporated probe.[9]

Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters

for the orange-red spectrum (Excitation/Emission: ~558/568 nm).[8]
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Workflow for live-cell lipid droplet staining.

Protocol for Tracing Fatty Acid Trafficking from Lipid
Droplets to Mitochondria
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This protocol is adapted for studying the movement of fatty acids in hippocampal neurons.[9]

Loading Phase:

Prepare a feeding medium containing 10 µM Bodipy 558/568 C12.

Incubate sparsely cultured hippocampal neurons in this medium for 24 hours in a tissue

culture incubator (37°C, 5% CO2). This allows for the incorporation of the fluorescent fatty

acid into neuronal lipid droplets.[9]

Wash and Chase Phase:

After 24 hours, transfer the neurons to a complete feeding medium without the probe.

Wash the neurons gently with HBSS to remove excess and non-incorporated Bodipy
558/568 C12.[9]

Transfer the neurons to fresh HBSS for the "chase" period.

Experimental Conditions and Imaging:

"Chase" the neurons for a defined period (e.g., 0 to 4.5 hours) under various experimental

conditions (e.g., control, with inhibitors like Etomoxir).[9]

At desired time points, fix the cells or perform live-cell imaging to observe the redistribution

of the red fluorescence from lipid droplets to other organelles, such as mitochondria.

Conclusion
Bodipy 558/568 C12 is a robust and reliable fluorescent probe for the investigation of cellular

lipid dynamics. Its favorable photophysical properties, combined with its ability to mimic natural

fatty acids, make it an indispensable tool for researchers in cell biology, metabolism, and drug

discovery. The detailed protocols and understanding of its mechanism provided in this guide

will aid in the successful application of this probe to uncover novel insights into the complex

world of lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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